Cas no 3445-22-5 (2,3-Diketo-L-gulonic acid)

• Product Name: 2,3-Diketo-L-gulonic acid
• CAS No: 3445-22-5
• MF: C₆H₈O₇
• MW: 192.123522758484
• CID: 1011561
• PubChem ID: 440390
• Update Time: 2025-11-01

2,3-Diketo-L-gulonic acid Chemical and Physical Properties

Names and Identifiers

• 2,3-Diketo-L-gulonic acid
• (4R,5S)-4,5,6-trihydroxy-2,3-dioxohexanoic acid
• 2,3-DIKETOGULONIC ACID
• diketo-gulonic acid
• L-threo-[2,3]hexodiulosonic acid
• L-threo-[2,3]Hexodiulosonsaeure
• L-threo-hexo-2,3-diulosonic acid
• 2,3-L-diketogulonic acid
• (4R,5S)-4,5,6-Trihydroxy-2,3-dioxohexanoate
• 2,3-dioxo-L-gulonic
• (4R,5S)-2,3-dioxo-4,5,6-trihydroxyhexanoic acid
• 2,3-dioxo-L-gulonate
• 2,3-diketo-L-gulonate
• 2,3-dioxo-2,3-dideoxy-L-gulonic acid
• threo-2,3-Hexodiulosonic acid
• 2,3-dioxo-L-gulonate(1-)
• diketo-L-gulonic acid
• L-threo-2,3-hexodiurosonic acid
• L-threo-(2,3)-Hexodiulosonsaeure
• 3445-22-5
• Diketogulonsaure
• diketogulonate
• 2,3 Diketogulonic Acid
• 3409-57-2
• 2,3-diketogulonate
• LMFA01060195
• SCHEMBL731155
• L-threo-2,3-Hexodiulosonic acid (7CI,8CI,9CI)
• L-threo-2,3-hexodiulosonic acid
• C04575
• DTXSID40331486
• 2,3-dioxo-4R,5S,6-trihydroxy-hexanoic acid
• Diketogulonic acid
• 2,3-Dioxo-D-gulonate
• Q1225282
• CHEBI:15622

• Inchi： 1S/C6H8O7/c7-1-2(8)3(9)4(10)5(11)6(12)13/h2-3,7-9H,1H2,(H,12,13)/t2-,3+/m0/s1
• InChI Key： GJQWCDSAOUMKSE-STHAYSLISA-N
• SMILES： OC[C@@H]([C@H](C(C(C(=O)O)=O)=O)O)O

Computed Properties

• Exact Mass: 224.01700
• Monoisotopic Mass: 192.02700259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.547
• Topological Polar Surface Area: 132Ų

Experimental Properties

• Melting Point: NA
• Boiling Point: NA
• PSA: 138.21000
• LogP: -2.89870

2,3-Diketo-L-gulonic acid Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Safety Instruction： CAUT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives

Additional information on 2,3-Diketo-L-gulonic acid

Comprehensive Analysis of 2,3-Diketo-L-gulonic acid (CAS No. 3445-22-5): Properties, Applications, and Research Insights

2,3-Diketo-L-gulonic acid (CAS No. 3445-22-5), a key intermediate in the vitamin C biosynthesis pathway, has garnered significant attention in biochemical and pharmaceutical research. This compound, often abbreviated as DKG, plays a pivotal role in understanding metabolic processes and oxidative stress mechanisms. Its molecular structure, featuring two keto groups, makes it a subject of interest for studies on antioxidant pathways and enzyme catalysis.

Recent advancements in biotechnology and nutraceutical research have highlighted the potential of 2,3-Diketo-L-gulonic acid as a biomarker for cellular health. Researchers are exploring its interactions with reactive oxygen species (ROS), a topic trending in anti-aging and chronic disease prevention studies. The compound's relevance to ascorbic acid metabolism also aligns with growing consumer interest in natural antioxidants and immune-boosting supplements.

From an industrial perspective, CAS No. 3445-22-5 is utilized in the synthesis of specialty chemicals and pharmaceutical intermediates. Its stability under controlled conditions makes it suitable for high-precision biochemical assays. Notably, the compound's role in biodegradable polymer research has emerged as a sustainable alternative in green chemistry applications, addressing the global demand for eco-friendly materials.

Analytical techniques such as HPLC and mass spectrometry are commonly employed to quantify 2,3-Diketo-L-gulonic acid in complex matrices. This aligns with frequent search queries like "how to detect DKG in biological samples" or "best methods for vitamin C pathway analysis". The compound's UV absorption properties further facilitate its detection in high-throughput screening systems.

In academic circles, debates persist regarding the enzymatic conversion efficiency of DKG to other metabolites. Cutting-edge studies leverage CRISPR-based gene editing to optimize related metabolic pathways, a hot topic in synthetic biology forums. These investigations often reference CAS No. 3445-22-5 when discussing rate-limiting steps in L-ascorbic acid production.

The compound's physicochemical properties—including its water solubility and pH sensitivity—are frequently discussed in formulation science communities. Such characteristics influence its behavior in drug delivery systems, particularly for nutraceutical encapsulation technologies gaining traction in the functional food industry.

Emerging applications in cosmeceuticals have positioned 2,3-Diketo-L-gulonic acid as a candidate for skin brightening formulations, responding to market demands for science-backed skincare ingredients. This correlates with rising searches for "natural alternatives to hydroquinone" and "vitamin C derivatives in cosmetics".

Quality control protocols for CAS No. 3445-22-5 emphasize chromatographic purity standards, reflecting industry concerns about process-related impurities in fine chemical synthesis. These discussions frequently appear in GMP compliance forums and pharmaceutical quality assurance publications.

Environmental fate studies of DKG contribute to broader conversations about biodegradable intermediates in industrial effluents. This intersects with popular queries about "sustainable chemical manufacturing" and "green metrics for biochemicals", showcasing the compound's relevance to circular economy principles.

Future research directions may explore 2,3-Diketo-L-gulonic acid's potential in microbial fermentation optimization and metabolic engineering—topics dominating industrial biotechnology conferences. Such developments could revolutionize cost-effective vitamin C production methods, addressing a longstanding challenge in bulk nutrient manufacturing.